Cas no 75226-96-9 (Acetic acid,2-[4-(2-hydroxy-4-methoxybenzoyl)phenoxy]-)

• Product Name: Acetic acid,2-[4-(2-hydroxy-4-methoxybenzoyl)phenoxy]-
• CAS No: 75226-96-9
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 576554
• PubChem ID: 53183
• Update Time: 2025-04-19

Acetic acid,2-[4-(2-hydroxy-4-methoxybenzoyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[4-(2-hydroxy-4-methoxybenzoyl)phenoxy]-
• 2-[4-(2-hydroxy-4-methoxybenzoyl)phenoxy]acetic acid
• ACETIC ACID, (4-(2-HYDROXY-4-METHOXYBENZOYL)PHENOXY)-
• BRN 2296293
• 75226-96-9
• DTXSID70226194
• (4-(2-Hydroxy-4-methoxybenzoyl)phenoxy)acetic acid

• Inchi： 1S/C16H14O6/c1-21-12-6-7-13(14(17)8-12)16(20)10-2-4-11(5-3-10)22-9-15(18)19/h2-8,17H,9H2,1H3,(H,18,19)
• InChI Key： IOLLGHLUCUSEOR-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1)C(C1C=CC(=CC=1O)OC)=O

Computed Properties

• Exact Mass: 302.07902
• Monoisotopic Mass: 302.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.1A^2

Experimental Properties

• Density: 1.342
• Boiling Point: 514.8°C at 760 mmHg
• Flash Point: 192.4°C
• Refractive Index: 1.604
• PSA: 93.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones